N-(2,3-dihydro-1H-inden-1-yl)-N,6-dimethylpyridine-3-carboxamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-1-yl)-N,6-dimethylpyridine-3-carboxamide
• InChI: InChI=1S/C17H18N2O/c1-12-7-8-14(11-18-12)17(20)19(2)16-10-9-13-5-3-4-6-15(13)16/h3-8,11,16H,9-10H2,1-2H3
• InChI Key: WITYMWDVOFLOIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C(=O)N(C)C2CCC3=CC=CC=C23
• Molecular Formula: C17H18N2O
• Molecular Weight: 266.34 g/mol

Description

N-(2,3-dihydro-1H-inden-1-yl)-N,6-dimethylpyridine-3-carboxamide, commonly known as DMPI, is a small molecule drug that has been used in scientific research for its potential therapeutic properties. DMPI has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further study. In

Mechanism of Action

DMPI is believed to exert its therapeutic effects through the inhibition of the NF-κB signaling pathway. NF-κB is a transcription factor that plays a key role in the regulation of inflammation and immune responses. DMPI has been shown to inhibit the activation of NF-κB, leading to a reduction in inflammation and cancer cell proliferation.
Biochemical and Physiological Effects
DMPI has been found to exhibit a range of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, DMPI has also been shown to have antioxidant and neuroprotective effects. Studies have also suggested that DMPI may have potential as a treatment for metabolic disorders such as diabetes and obesity.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMPI for lab experiments is its high purity and stability, which make it easy to work with and reproducible. However, one limitation of DMPI is its relatively low solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several potential future directions for research on DMPI. One area of interest is the development of DMPI derivatives with improved solubility and bioavailability. Another area of focus is the investigation of DMPI's potential as a treatment for metabolic disorders such as diabetes and obesity. Additionally, further studies are needed to fully understand the mechanism of action of DMPI and its potential applications in the treatment of inflammatory and cancerous diseases.
Conclusion
In conclusion, DMPI is a small molecule drug with promising therapeutic properties that has been used in scientific research for a variety of applications. Its anti-inflammatory and anti-cancer properties, as well as its potential as a treatment for metabolic disorders, make it a promising candidate for further study. While there are limitations to its use in lab experiments, the development of DMPI derivatives and further investigation into its mechanism of action could lead to new treatments for a range of diseases.

Synthesis Methods

The synthesis of DMPI involves the reaction of 3-cyanopyridine with 2,3-dihydroindene in the presence of a reducing agent, such as sodium borohydride. The resulting product is then purified through a series of chromatography steps to yield DMPI in high purity.

Scientific Research Applications

DMPI has been primarily used in scientific research as a potential therapeutic agent for a variety of diseases. Studies have shown that DMPI has anti-inflammatory and anti-cancer properties, making it a promising candidate for the treatment of diseases such as rheumatoid arthritis and cancer.